Cas no 6750-10-3 (Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)-)
6750-10-3 structure
Product Name:Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)-
CAS No:6750-10-3
MF:C15H22O4
MW:266.332785129547
CID:837505
PubChem ID:15407259
Update Time:2025-04-19
Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-c]furan-3(1H)-one, 4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-, (1R,4S,5aS,9aS)-
- Fuegin
- Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,...
- Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)-
- (+)-Fuegin
- (1R,4S,5AS,9aS)-1,4-dihydroxy-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one
- 6750-10-3
- SCHEMBL7749358
- (1R,4S,5aS,9aS)-1,4-dihydroxy-6,6,9a-trimethyl-4,5,5a,7,8,9-hexahydro-1H-benzo[e][2]benzofuran-3-one
- FS-10056
- AKOS040761752
- Dendocarbin L
- 350986-86-6
- Dendocarbin M
- (1R,4S,5AS,9AS)-1,4-DIHYDROXY-6,6,9A-TRIMETHYL-1H,4H,5H,5AH,7H,8H,9H-NAPHTHO[1,2-C]FURAN-3-ONE
-
- Inchi: 1S/C15H22O4/c1-14(2)5-4-6-15(3)9(14)7-8(16)10-11(15)13(18)19-12(10)17/h8-9,13,16,18H,4-7H2,1-3H3/t8-,9-,13+,15-/m0/s1
- InChI Key: FFDNVMGPKVVVOG-JCTPYMPQSA-N
- SMILES: O1C(C2[C@H](C[C@H]3C(C)(C)CCC[C@]3(C)C=2[C@@H]1O)O)=O
Computed Properties
- Exact Mass: 266.15200
- Monoisotopic Mass: 266.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.609
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 472.7±45.0 °C at 760 mmHg
- Flash Point: 177.5±22.2 °C
- PSA: 66.76000
- LogP: 1.75540
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4083-1 mg |
Fuegin |
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¥2355.00 | 2022-04-26 | ||
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¥ 3710 | 2024-07-20 | ||
| TargetMol Chemicals | TN4083-5 mg |
Fuegin |
6750-10-3 | 98% | 5mg |
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| TargetMol Chemicals | TN4083-1 mL * 10 mM (in DMSO) |
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| A2B Chem LLC | AH18703-5mg |
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6750-10-3 | 98.0% | 5mg |
$660.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4083-1 ml * 10 mm |
Fuegin |
6750-10-3 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 |
Naphtho[1,2-c]furan-3(1H)-one,4,5,5a,6,7,8,9,9a-octahydro-1,4-dihydroxy-6,6,9a-trimethyl-,(1R,4S,5aS,9aS)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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